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Compound of Interest

Compound Name: Octyl Acetate

Cat. No.: B031320

For researchers and scientists in the fast-paced world of drug development, maintaining a safe
and compliant laboratory environment is paramount. The proper disposal of chemical waste,
such as octyl acetate, is a critical component of this responsibility. Adhering to established
procedures not only prevents environmental contamination but also ensures the personal
safety of laboratory personnel. This guide provides essential, step-by-step instructions for the
safe handling and disposal of octyl acetate.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is crucial to handle octyl acetate with care in a
well-ventilated area, preferably within a chemical fume hood. All personnel must wear
appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety
goggles, and a laboratory coat.[1]

Key Hazards:

o Combustible Liquid: Octyl acetate is a combustible liquid with a flash point of 86°C
(186.8°F).[1][2] Keep it away from heat, sparks, open flames, and other ignition sources.[1]

[3]
e [Irritant: It can cause skin and serious eye irritation.[1][2]

 Inhalation Risk: Inhaling vapors or mist should be avoided.[3]
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e Aquatic Toxicity: Some safety data sheets indicate that it is very toxic to aquatic life with long-
lasting effects.[4] Therefore, it must not be allowed to enter drains, surface water, or the soil.

[31[5]
In the event of accidental exposure, follow these first-aid measures:
« Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.[2]

» Skin Contact: Immediately wash the affected area with soap and plenty of water while
removing contaminated clothing.[2][3]

o Eye Contact: Rinse immediately and cautiously with plenty of water for several minutes,
including under the eyelids.[1][2] If contact lenses are present, remove them if it is easy to do
s0.[1]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek medical attention.

[3]

Quantitative Data for Octyl Acetate

For quick reference, the following table summarizes key quantitative properties of octyl
acetate.
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Property Value

Molecular Formula C10H2002

Molecular Weight 172.26 g/mol [3]

Boiling Point 210-211 °C (410-411.8 °F)[1][2]
Flash Point 86 °C (186.8 °F)[1][2]

Melting Point -38.5 °C (-37.3 °F)[1][2]

Specific Gravity 0.868[2]

Vapor Pressure 0.135 - 0.4 mmHg @ 20 °C[1][2]
Vapor Density 5.9 - 5.93 (Air = 1.0)[1][2][3]
Autoignition Temperature 268 °C (514.4 °F)[1][2]
Solubility Insoluble in water; Soluble in ethyl alcohol[1]

Step-by-Step Disposal Plan

The primary and recommended method for the disposal of octyl acetate is through a licensed
hazardous waste disposal company or your institution's Environmental Health and Safety
(EHS) department.[3][6][7] Never pour octyl acetate down the drain.[3][9]

Step 1: Waste Collection

o Collect waste octyl acetate and any materials contaminated with it (e.g., pipette tips,
absorbent materials from a spill) in a dedicated and clearly labeled waste container.[7]

o Spills should be contained with sand or other inert absorbent material and deposited in a
sealed container for disposal.[1]

Step 2: Container Requirements

o Use a container that is chemically compatible with octyl acetate. Plastic is often preferred.
[10]
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e The container must be in good condition, free from damage, and have a secure, leak-proof
screw cap.[11][12]

e Ensure the container is not filled beyond the neck to allow for expansion.[11]
o Keep the waste container closed at all times except when adding waste.[8][10]
Step 3: Labeling and Storage

o Properly label the waste container with "Hazardous Waste," "Octyl Acetate,” and list any
other chemical constituents.[7][9]

o Store the container in a designated Satellite Accumulation Area (SAA), which should be at or
near the point of waste generation.[9][10][11]

o Segregate the octyl acetate waste from incompatible materials, such as strong oxidizing
agents and strong bases.[1][11]

o The SAA should be inspected weekly for any signs of leakage.[11]
Step 4: Arrange for Professional Disposal

o Contact your institution's EHS department or a licensed chemical waste disposal contractor
to schedule a pickup.[7]

e Provide a detailed description of the waste, including its composition and volume.

e The ultimate disposal method for octyl acetate is typically incineration in a chemical
incinerator equipped with an afterburner and scrubber.[3]

Experimental Workflow and Disposal Logic

The following diagram illustrates the decision-making process for the proper disposal of octyl
acetate in a laboratory setting.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/product/b031320?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Formyl_Acetate_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/product/b031320?utm_src=pdf-body
https://archpdfs.lps.org/Chemicals/Octyl_Acetate.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/pdf/Proper_Disposal_of_Formyl_Acetate_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b031320?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/19_1258852784_OCTYLACETATECASNO-112-14-1MSDS.pdf
https://www.benchchem.com/product/b031320?utm_src=pdf-body
https://www.benchchem.com/product/b031320?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Initial Handling & Collection

[Octyl Acetate Waste GeneratecD

Always| Accidental Spill

\
Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

\ 4

(Contain with Inert AbsorbenD

\ \

Collect in a Dedicated,
Compatible Waste Container

Storage &'Labeling

Label Container:
‘Hazardous Waste, Octyl Acetate'

\ 4

( eep Container Securely ClosecD

\ 4

Store in Designated

[Satellne Accumulation Area (SAAD

Y
Segregate from Incompatibles
(Strong Oxidizers, Strong Bases)

When container is full
or pickup is scheduled

Final Disposal

Contact EHS or Licensed
Waste Disposal Contractor

Arrange for Waste Pickup

Professional Incineration

Click to download full resolution via product page

Octyl Acetate Disposal Workflow
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By adhering to these procedures, laboratory professionals can ensure the safe and
environmentally responsible disposal of octyl acetate, fostering a culture of safety and
compliance within their research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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